ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(3-bromobenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C17H15BrN2O3S/c1-2-23-16(22)11-6-8-14(9-7-11)19-17(24)20-15(21)12-4-3-5-13(18)10-12/h3-10H,2H2,1H3,(H2,19,20,21,24)
• InChI Key: QUJXCVRPCJOJGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H15BrN2O3S
• Molecular Weight: 407.3 g/mol

Description

Ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate, also known as BPTES, is a small molecule inhibitor that selectively targets glutaminase, the enzyme responsible for catalyzing the first step in glutamine metabolism. This compound has gained significant attention in recent years due to its potential as a therapeutic agent in the treatment of cancer, as well as its use as a tool in scientific research.

Mechanism of Action

Ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate selectively binds to the active site of glutaminase, preventing it from catalyzing the conversion of glutamine to glutamate. This inhibition leads to a decrease in glutamine metabolism and an increase in cellular stress, ultimately resulting in cell death.
Biochemical and Physiological Effects:
ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to have significant effects on cellular metabolism, particularly in cancer cells. In addition to its effects on glutamine metabolism, ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to alter the expression of various genes involved in cellular metabolism and signaling pathways. These effects can lead to changes in cell proliferation, differentiation, and survival.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate has several advantages as a tool in scientific research. Its specificity for glutaminase makes it a valuable tool for studying the role of glutamine metabolism in cellular processes. Additionally, its ability to selectively target cancer cells makes it a promising tool for studying cancer biology and developing new cancer therapies.
However, ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate also has several limitations. Its complex synthesis process and limited availability make it difficult to obtain in large quantities. Additionally, its specificity for glutaminase means that it may not be effective in all types of cancer or in all cellular processes involving glutamine metabolism.

Future Directions

There are several potential future directions for research involving ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate. One area of focus is the development of new cancer therapies based on ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate and other glutaminase inhibitors. Additionally, further research is needed to fully understand the effects of ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate on cellular metabolism and signaling pathways. Finally, the development of new synthesis methods for ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate and other glutaminase inhibitors could increase their availability and facilitate further research.

Scientific Research Applications

Ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential as a therapeutic agent in the treatment of cancer. Glutamine is an essential nutrient for cancer cells, and glutaminase is overexpressed in many types of cancer. By inhibiting glutaminase, ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate can selectively target cancer cells and induce cell death. Additionally, ethyl 4-({[(3-bromobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.